Cas no 468056-29-3 (N-(1H-Indazol-5-yl)-N'-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine)

• Product Name: N-(1H-Indazol-5-yl)-N'-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine
• CAS No: 468056-29-3
• MF: C₂₁H₂₀N₈O
• MW: 400.436502456665
• CID: 4766412
• PubChem ID: 10111591
• Update Time: 2025-07-18

N-(1H-Indazol-5-yl)-N'-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N-(1H-indazol-5-yl)-N'-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine
• N2-(2-(1H-Indol-3-yl)ethyl)-N4-(1H-indazol-5-yl)-6-methoxy-1,3,5-triazine-2,4-diamine
• 4njd
• BDBM50237830
• SB19061
• Q27463837
• 2-(1H-5-indazolyl)amino-4-(2-(1H-3-indolyl)ethyl)amino-6-methoxy-1,3,5-triazine
• N4-(1H-indazol-5-yl)-N2-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine
• 2-N-(1H-indazol-5-yl)-4-N-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine
• NJD
• CS-0087617
• DA-64810
• SCHEMBL25219360
• AKOS040745957
• HY-124764
• 468056-29-3
• CHEMBL3799807
• KY-04031
• GLXC-04718
• N-(1H-Indazol-5-yl)-N'-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine

• Inchi： 1S/C21H20N8O/c1-30-21-27-19(22-9-8-13-11-23-18-5-3-2-4-16(13)18)26-20(28-21)25-15-6-7-17-14(10-15)12-24-29-17/h2-7,10-12,23H,8-9H2,1H3,(H,24,29)(H2,22,25,26,27,28)
• InChI Key： NSJQROISOSHTBB-UHFFFAOYSA-N
• SMILES： O(C)C1N=C(N=C(N=1)NCCC1=CNC2C=CC=CC1=2)NC1C=CC2=C(C=NN2)C=1

Computed Properties

• Exact Mass: 400.17600729g/mol
• Monoisotopic Mass: 400.17600729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 116

Experimental Properties

• Color/Form: Solid powder

N-(1H-Indazol-5-yl)-N'-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on N-(1H-Indazol-5-yl)-N'-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine

Professional Introduction to N-(1H-Indazol-5-yl)-N'-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine (CAS No. 468056-29-3)

N-(1H-indazol-5-yl)-N'-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 468056-29-3, represents a novel molecular entity with a complex structural framework. The presence of multiple heterocyclic rings, including indazole and indole, alongside a triazine core, suggests a high potential for biological activity and specificity. The chemical structure of this molecule is not merely a random assembly of atoms but a meticulously designed arrangement aimed at optimizing pharmacological properties.

The compound's structure features a central 1,3,5-triazine ring substituted with two amine groups at the 2 and 4 positions. This triazine moiety is further functionalized with a methoxy group at the 6 position, enhancing its electronic properties and influencing its interactions with biological targets. The nitrogen atoms in the triazine ring are crucial for forming hydrogen bonds and other non-covalent interactions, which are essential for binding to biological receptors. The amine functionalities at positions 2 and 4 provide additional sites for chemical modification, allowing for the development of derivatives with tailored pharmacological profiles.

The indazole ring, a fused benzene and pyrazole structure, is known for its presence in numerous bioactive natural products and pharmaceuticals. Its incorporation into the molecular framework of N-(1H-indazol-5-yl)-N'-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine likely contributes to its ability to interact with specific biological targets. The indazole moiety can participate in π-stacking interactions and hydrophobic effects, which are critical for receptor binding affinity. Furthermore, the nitrogen atoms within the indazole ring can engage in hydrogen bonding or act as ligands for metal ions, expanding the compound's potential applications.

The second key component of this compound is the indole moiety attached to an ethyl chain via an N-C bond. The indole ring is another well-known pharmacophore that is extensively studied for its role in various biological processes. Its presence in N-(1H-indazol-5-yl)-N'-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine suggests that the compound may exhibit properties similar to those of other indole-based compounds. These properties could include anti-inflammatory effects, modulation of neurotransmitter systems, or interaction with enzymes involved in metabolic pathways.

The ethyl chain extending from the indole ring adds another layer of complexity to the compound's structure. This chain can influence solubility, permeability across biological membranes, and overall bioavailability. The flexibility of the ethyl group allows for conformational changes that may optimize binding to biological targets or enhance metabolic stability. Additionally, the ethyl chain provides a site for further functionalization through chemical modifications such as halogenation or alkylation.

The methoxy group at the 6 position of the triazine ring is another important structural feature. This substituent can affect electronic distribution within the molecule and influence its reactivity towards various biochemical pathways. Methoxy groups are commonly found in biologically active compounds due to their ability to participate in hydrogen bonding and hydrophobic interactions. In N-(1H-indazol-5-yl)-N'-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine, this methoxy group may play a role in stabilizing specific conformations or enhancing binding affinity to target proteins.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The combination of indazole and indole moieties in N-(1H-indazol-5-yl)-N'-[2-(1H-indol-3-yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine positions it as a promising candidate for further investigation in this area. Studies have shown that molecules containing these heterocycles often exhibit desirable pharmacological properties such as high selectivity and low toxicity. The structural features of this compound suggest that it may interact with enzymes or receptors involved in cancer progression or inflammatory diseases.

In addition to its potential therapeutic applications, N-(1H-indazol-5-ylyl)-N'-[2-(1H-indol -3 -y l )ethyl ] -6 -meth oxy -1 ,3 ,5 -tria z ine -2 ,4 -diam ine (CAS No .468056 -29 -3) may also serve as a valuable scaffold for developing new drugs through structure-based drug design approaches. By leveraging computational methods such as molecular docking simulations , researchers can predict how this compound interacts with biological targets at an atomic level . These insights can guide efforts to optimize its potency , selectivity , pharmacokinetic properties , and overall drug-like characteristics .

The synthesis of this compound represents an achievement in organic chemistry due to its complex structural features . The multi-step synthesis involves careful selection of reagents , reaction conditions , and purification techniques . Each step must be meticulously controlled to ensure high yield , purity , and reproducibility . Advances in synthetic methodologies have enabled chemists to construct increasingly complex molecules like N-(1H-indazol -5 -y l ) -N '-[ 2 -( 1 H -ind ol -3 -y l ) eth y l ] -6 -me tho xy -1 ,3 ,5 -tria z ine -2 ,4 -diam ine efficiently while maintaining excellent chemical integrity .

The pharmacological evaluation of this compound is currently underway in several research laboratories worldwide . Initial studies have shown promising results regarding its ability to modulate specific signaling pathways relevant to diseases such as cancer , inflammation , or neurological disorders . These findings warrant further investigation through preclinical studies involving cell culture assays , animal models , clinical trials etc . Such studies will provide more comprehensive information about its safety profile efficacy spectrum potential side effects long-term effects etc .

The development pipeline for new pharmaceuticals relies heavily on innovative compounds like N-(1H-indazol -5-y l )-N '-[ 2 -( 1 H-ind ol -3-y l ) eth y l ] -6-me tho xy-l ,3,l-s-tria z ine-l},4-diam ine (CAS No.468056_29_3). Its unique structural features make it an attractive candidate for therapeutic intervention across multiple disease areas . As research progresses additional derivatives may be synthesized optimized tested bringing us closer toward discovering effective treatments against debilitating conditions worldwide .